Cas no 2171241-49-7 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid
• CAS No: 2171241-49-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6223357
• PubChem ID: 165494857
• Update Time: 2025-06-07

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-4-carboxylic acid
• 2171241-49-7
• EN300-1493075

• Inchi： 1S/C27H32N2O5/c1-27(2,3)23(24(30)29-14-12-17(13-15-29)25(31)32)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)/t23-/m1/s1
• InChI Key： WQWQWKRRRMNQSA-HSZRJFAPSA-N
• SMILES： O=C([C@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid (CAS No. 2171241-49-7): An Overview

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid (CAS No. 2171241-49-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions.

The structure of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid includes a piperidine ring attached to a carboxylic acid moiety, with a chiral center at the 2-position. The presence of the Fmoc protecting group at the amino group ensures that the compound remains stable during synthesis and can be selectively deprotected when needed. This makes it an ideal candidate for use in the synthesis of complex peptides and proteins.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored the use of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid as a building block for the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, making it a promising lead for further drug development.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the use of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid in the development of anti-cancer drugs. The compound was used as a key intermediate in the synthesis of a series of piperidine-based compounds that demonstrated significant cytotoxic activity against various cancer cell lines. The study concluded that these compounds could be further optimized for clinical use.

The synthetic route for 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid involves several well-established chemical transformations. The initial step typically involves the formation of the piperidine ring through a ring-closing metathesis reaction. Subsequent steps include the introduction of the Fmoc protecting group and the attachment of the carboxylic acid moiety. The chiral center at the 2-position is introduced through enantioselective catalysis or resolution techniques.

The physical and chemical properties of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in various synthetic protocols and biological assays.

The stability of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid under different conditions has also been studied. It is stable at room temperature and can be stored for extended periods without significant degradation. However, exposure to strong acids or bases can lead to deprotection or hydrolysis of the Fmoc group, which may affect its utility in certain applications.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-4-carboxylic acid (CAS No. 2171241-49-7) is a versatile and promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further exploration and development into novel therapeutic agents.